1-acetyl-4-(2,4-dichlorobenzyl)piperazine

• IUPAC Name: 1-[4-[(2,4-dichlorophenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C13H16Cl2N2O/c1-10(18)17-6-4-16(5-7-17)9-11-2-3-12(14)8-13(11)15/h2-3,8H,4-7,9H2,1H3
• InChI Key: XZLPUPFGLMGPKB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)CC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H16Cl2N2O
• Molecular Weight: 287.18 g/mol

Description

1-Acetyl-4-(2,4-dichlorobenzyl)piperazine is a chemical compound that belongs to the piperazine family. It is a white crystalline powder that is commonly used in scientific research. This compound has been found to have various biochemical and physiological effects on the human body.

Mechanism of Action

The mechanism of action of 1-acetyl-4-(2,4-dichlorobenzyl)piperazine is not fully understood. However, it has been found to interact with the GABA-A receptor, which is responsible for inhibiting the activity of neurons in the brain. This interaction leads to the enhancement of the inhibitory effect of GABA on the neurons, resulting in anxiolytic and sedative effects.
Biochemical and Physiological Effects:
1-Acetyl-4-(2,4-dichlorobenzyl)piperazine has been found to have various biochemical and physiological effects on the human body. It has been found to have antiviral, antibacterial, and antifungal properties. It has also been found to have anxiolytic and sedative effects. Researchers have used this compound to study the mechanism of action of various drugs and their effects on the human body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-acetyl-4-(2,4-dichlorobenzyl)piperazine in lab experiments is that it is readily available and relatively inexpensive. It has also been found to have various biological activities, making it a useful compound for studying the mechanism of action of drugs. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, making it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 1-acetyl-4-(2,4-dichlorobenzyl)piperazine. One area of research could be to further investigate its mechanism of action and its effects on the human body. Another area of research could be to explore its potential as a therapeutic agent for various diseases. Researchers could also investigate its potential as a drug delivery system for other compounds.
Conclusion:
In conclusion, 1-acetyl-4-(2,4-dichlorobenzyl)piperazine is a chemical compound that has been extensively used in scientific research. It has been found to have various biological activities and has been used to study the mechanism of action of various drugs. Its mechanism of action is not fully understood, but it has been found to interact with the GABA-A receptor, leading to anxiolytic and sedative effects. Further research is needed to fully understand its mechanism of action and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 1-acetyl-4-(2,4-dichlorobenzyl)piperazine involves the reaction of 2,4-dichlorobenzyl chloride with piperazine in the presence of acetic anhydride. The reaction takes place at a temperature of 60-70°C for 12-18 hours. The resulting product is then purified using recrystallization.

Scientific Research Applications

1-Acetyl-4-(2,4-dichlorobenzyl)piperazine has been extensively used in scientific research. It has been found to have various biological activities such as antiviral, antibacterial, and antifungal properties. It has also been found to have anxiolytic and sedative effects. Researchers have used this compound to study the mechanism of action of various drugs and their effects on the human body.